Cas no 2055840-68-9 (Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate)

• Product Name: Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate
• CAS No: 2055840-68-9
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4779599
• Update Time: 2025-05-19

Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate

• Inchi： 1S/C12H12Br2O3/c1-17-12(16)8-9(13)6-4-2-3-5-7(6)11(15)10(8)14/h15H,2-5H2,1H3
• InChI Key： PLLRZCLMJBMXHF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(=C(C2=C1CCCC2)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5

Additional information on Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate

Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No: 2055840-68-9)

Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate, commonly referred to by its CAS number 2055840-68-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of naphthaleenes and is characterized by its tetrahydro ring system and the presence of bromine atoms at positions 1 and 3. The hydroxyl group at position 4 and the methyl ester at position 2 further contribute to its distinctive properties.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules. For instance, researchers have employed transition metal catalysts to facilitate the formation of the tetrahydro ring system, which is a critical feature of this compound's structure.

One of the most notable applications of Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate lies in its potential as an intermediate in drug discovery. Its unique structure makes it a promising candidate for exploring novel pharmacophores in medicinal chemistry. Recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidants due to its ability to modulate cellular signaling pathways.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its brominated structure imparts it with flame-retardant properties, making it a valuable component in polymer formulations. Researchers have explored its incorporation into polymeric materials to enhance thermal stability and resistance to combustion without compromising mechanical properties.

The chemical stability of Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate under various conditions has been a subject of extensive investigation. Studies have demonstrated that the compound exhibits remarkable stability under physiological conditions, which is a critical attribute for its potential use in biomedical applications. Furthermore, its resistance to photodegradation has been leveraged in developing advanced coatings and protective materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms and enzymatic transformations that can break down this compound into less harmful byproducts. These studies are essential for developing sustainable waste management strategies and minimizing environmental contamination.

In conclusion, Methyl 1,3-dibromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No: 2055840-68-9) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and chemical properties continue to drive innovative research efforts aimed at unlocking its full potential in medicine, materials science, and environmental sustainability.